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Compound Focus: PEG-3 oleamide

CAS No.: 26027-37-2

Cat. No.: S951569

Get Quote

The table below summarizes the core identity and general functions of PEG-3 Oleamide from the search

results.

Property Description

Chemical Identity Amide derivative of oleic acid and polyethylene glycol (PEG) [1] [2] [3].

CAS Number 26027-37-2 [1].

INCI Name PEG-3 Oleamide [1] [2].

Primary Functions Surfactant (cleansing, emulsifying) [1] [2] [3].

Common
Applications

Facial cleansers, body washes, shampoos, creams, lotions, and industrial
coatings [1] [3].

Available Data on Solubility and Stability

Information specifically on the solubility and stability of PEG-3 Oleamide is limited. The available details

are inferred from its chemical structure and general PEG properties.
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Parameter Available Information & Inferences

Solubility Acts as an emulsifier, meaning it is soluble in and can stabilize mixtures of both oil
and water [1] [2] [3]. Its surfactant nature suggests it has amphiphilic properties
(both hydrophilic and lipophilic) [3]. No specific quantitative solubility data (e.g., in
water, ethanol, DMSO) was found.

Stability Information on chemical stability (e.g., towards pH, heat, oxidation) was not found in
the search results.

Experimental
Protocol

No specific experimental methods for measuring PEG-3 Oleamide's solubility or
stability were identified.

General PEG Solubility and Measurement Techniques

While data on PEG-3 Oleamide is sparse, the search results contain relevant information on the behavior of

PEG polymers and a general method for measuring protein solubility that highlights PEG's role as a

precipitating agent.

PEG Solubility Principles: Polyethylene glycol (PEG) is water-soluble due to hydrogen bonding

between its ether oxygen atoms and water molecules. Its dissolution behavior can be studied using
solubility parameters (like the Hildebrand parameter), which help predict compatibility with solvents

[4].
PEG Precipitation Assay: This method uses PEG as a crowding agent to measure the relative
solubility of proteins. The mechanism is based on an excluded volume effect, where PEG induces
protein precipitation without denaturation. The following diagram illustrates the automated workflow of

this assay [5].
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Workflow of the automated PEG precipitation assay for measuring relative protein solubility [5].

Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s951569?utm_src=pdf-custom-synthesis
https://chempri.com/en/product/amide-omv-3
https://cosmileeurope.eu/inci/detail/10706/peg-3-oleamide/
https://www.glooshi.com/peg-3-oleamide/
https://www.sciencedirect.com/science/article/abs/pii/S0014305707001206
https://www.nature.com/articles/s41598-021-01126-4?error=cookies_not_supported
https://www.smolecule.com/products/b951569#peg-3-oleamide-solubility-and-stability
https://www.smolecule.com/products/b951569#peg-3-oleamide-solubility-and-stability
https://www.smolecule.com/products/b951569#peg-3-oleamide-solubility-and-stability
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s951569?utm_src=pdf-bulk
https://www.smolecule.com/products/s951569?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s951569?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

